Cas no 2172122-82-4 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylpentanoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylpentanoic acid
• CAS No: 2172122-82-4
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 6422989
• PubChem ID: 165803663
• Update Time: 2025-10-19

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylpentanoic acid
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-4-methylpentanoic acid
• EN300-1513706
• 2172122-82-4

• Inchi： 1S/C23H26N2O5/c1-15(10-11-22(27)28)12-24-21(26)13-25-23(29)30-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20H,10-14H2,1H3,(H,24,26)(H,25,29)(H,27,28)
• InChI Key： DSXRKGJVHJETCQ-UHFFFAOYSA-N
• SMILES： O(C(NCC(NCC(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylpentanoic acid

Introduction to 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylpentanoic Acid (CAS No. 2172122-82-4)

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylpentanoic acid is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2172122-82-4, is a complex organic molecule with a unique structural framework that makes it of considerable interest for various applications in medicinal chemistry. The presence of multiple functional groups, including an amide and an ester moiety, contributes to its versatility and potential utility in the synthesis of bioactive molecules.

The compound's structure features a 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido group, which is a critical feature for its biological activity. The fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy as it is commonly used in peptide synthesis and protection strategies. This group enhances the stability of the compound during synthetic processes and also influences its interactions with biological targets. The 4-methylpentanoic acid moiety provides a hydrophobic anchor, which can be important for membrane interactions or solubility properties in certain formulations.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The unique structural properties of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylpentanoic acid make it a promising candidate for further investigation in this context. Specifically, the amide bond and the Fmoc group suggest potential applications in the synthesis of peptidomimetics or other bioactive peptides that require precise structural control.

Current research in the field of medicinal chemistry has highlighted the importance of molecular diversity in drug discovery. Compounds like 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylpentanoic acid, with their complex and multifunctional structures, offer a rich scaffold for designing new therapeutic agents. The ability to fine-tune the properties of such compounds through structural modifications opens up numerous possibilities for developing drugs with enhanced efficacy and reduced side effects.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), has been instrumental in achieving the desired product. These methods allow for precise control over the introduction and removal of protecting groups, which is crucial for maintaining the integrity of the functional moieties throughout the synthetic process.

One of the most exciting aspects of working with compounds like 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylpentanoic acid is the potential for discovery-driven research. By exploring its interactions with various biological targets, researchers can gain insights into new mechanisms of action and identify novel therapeutic opportunities. For instance, studies have shown that fluorene-based derivatives can exhibit significant biological activity due to their ability to interact with specific enzymes or receptors.

The role of computational chemistry and molecular modeling has become increasingly important in understanding the behavior of complex molecules like this one. These tools allow researchers to predict how 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylpentanoic acid will interact with biological systems at a molecular level. This information can then be used to guide experimental design and optimize drug candidates for better performance.

In conclusion, 5-2-({(9H-fluoren-9-yli)methoxycarbonyl}amino)acetamido-4-methylpentanoic acid (CAS No. 2172122-82-4) represents a fascinating area of research within pharmaceutical chemistry. Its unique structure and functional groups make it a valuable tool for developing new therapeutic agents. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.